4-chloro-N-[(2-methoxyphenyl)methyl]aniline

• CAS RN: 100709-38-4
• Molecular Formula: C14H14ClNO
• Molecular Weight: 247.72 g/mol
• IUPAC Name: 4-chloro-N-[(2-methoxyphenyl)methyl]aniline
• InChI: InChI=1S/C14H14ClNO/c1-17-14-5-3-2-4-11(14)10-16-13-8-6-12(15)7-9-13/h2-9,16H,10H2,1H3
• InChI Key: PNAKKKOWIJGRSE-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1CNC2=CC=C(C=C2)Cl

Description

4-chloro-N-[(2-methoxyphenyl)methyl]aniline, also known as CMMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CMMA is a white crystalline powder that is soluble in organic solvents and is commonly used as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of 4-chloro-N-[(2-methoxyphenyl)methyl]aniline is not well understood, but it is believed to act as a nucleophile in organic reactions. 4-chloro-N-[(2-methoxyphenyl)methyl]aniline can undergo nucleophilic substitution reactions with electrophilic substrates, resulting in the formation of new compounds. The reactivity of 4-chloro-N-[(2-methoxyphenyl)methyl]aniline is dependent on the electronic properties of the substituents on the benzene ring.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of 4-chloro-N-[(2-methoxyphenyl)methyl]aniline. However, studies have shown that 4-chloro-N-[(2-methoxyphenyl)methyl]aniline exhibits low toxicity and is not mutagenic or carcinogenic. 4-chloro-N-[(2-methoxyphenyl)methyl]aniline has been reported to have antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-N-[(2-methoxyphenyl)methyl]aniline in lab experiments include its high yield and purity, low toxicity, and ease of synthesis. 4-chloro-N-[(2-methoxyphenyl)methyl]aniline is also a versatile reagent that can be used in a wide range of organic reactions. However, the limitations of using 4-chloro-N-[(2-methoxyphenyl)methyl]aniline include its limited solubility in water and its sensitivity to air and moisture, which can affect its reactivity.

Future Directions

There are several future directions for the research of 4-chloro-N-[(2-methoxyphenyl)methyl]aniline. One potential area of research is the development of new synthetic routes for the preparation of 4-chloro-N-[(2-methoxyphenyl)methyl]aniline and its derivatives. Another area of research is the investigation of the mechanism of action of 4-chloro-N-[(2-methoxyphenyl)methyl]aniline and its potential applications in organic synthesis. Additionally, the antimicrobial and antitumor properties of 4-chloro-N-[(2-methoxyphenyl)methyl]aniline could be further explored for the development of new drugs.

Synthesis Methods

The synthesis of 4-chloro-N-[(2-methoxyphenyl)methyl]aniline involves the reaction between 2-methoxybenzyl chloride and 4-chloroaniline in the presence of a base such as sodium hydroxide. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of 4-chloro-N-[(2-methoxyphenyl)methyl]aniline as the final product. The synthesis of 4-chloro-N-[(2-methoxyphenyl)methyl]aniline has been optimized to achieve high yields and purity, making it an attractive compound for various applications.

Scientific Research Applications

4-chloro-N-[(2-methoxyphenyl)methyl]aniline has been extensively studied for its potential applications in the field of organic synthesis. It has been used as a reagent for the preparation of various compounds, including benzimidazoles, quinolines, and indoles. 4-chloro-N-[(2-methoxyphenyl)methyl]aniline has also been used as a building block for the synthesis of bioactive compounds such as antitumor agents and antimicrobial agents.